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Compound of Interest

Compound Name: 7-O-Geranylscopoletin

Cat. No.: B1599974 Get Quote

Application Notes and Protocols for 7-O-
Geranylscopoletin
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide comprehensive protocols for the safe handling and storage of 7-O-
Geranylscopoletin, a coumarin compound intended for experimental and research use only.

Due to the limited availability of a complete safety data sheet, these protocols are based on

available information and general principles of laboratory safety for handling novel or

uncharacterized chemical substances.

Product Information and Physical Data
7-O-Geranylscopoletin, also known as 7-Geranyloxy-6-methoxycoumarin, is a natural product

isolated from plants such as Atalantia monophylla and Murraya tetramera Huang.[1][2] It has

demonstrated significant cytotoxicity against certain cell lines, underscoring the need for careful

handling.[2]

Table 1: Physical and Chemical Properties of 7-O-Geranylscopoletin
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Property Value Source

Synonyms

7-Geranyloxy-6-

methoxycoumarin, 7-O-

Geranyl-esculetin, O-

geranylscopoletin

[3]

Appearance
Not explicitly stated, likely a

solid or oil
-

Molecular Formula C20H24O4 Inferred

Molecular Weight 328.4 g/mol Inferred

Solubility
Water: 0.2688 mg/L @ 25 °C

(estimated)
[2]

Purity
> 95% (as supplied by some

vendors)
[2]

Odor Characteristic [2]

Hazard Identification and Safety Precautions
A complete GHS classification for 7-O-Geranylscopoletin is not readily available.[2] However,

based on its cytotoxic properties and the hazard profiles of related compounds like geraniol, a

cautious approach is warranted.

Table 2: Potential Hazards and Recommended Precautions
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Hazard Category Potential Hazard
Recommended
Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

Not determined.[2] Treat as

potentially harmful if

swallowed, inhaled, or in

contact with skin.

Avoid ingestion, inhalation, and

direct skin contact.

Skin Corrosion/Irritation

May cause skin irritation.

Related compounds can cause

allergic skin reactions.[4][5][6]

Wear appropriate protective

gloves (e.g., nitrile) and a lab

coat. Wash hands thoroughly

after handling.

Serious Eye Damage/Irritation
May cause serious eye

damage.[4][6]

Wear safety glasses or

goggles.

Respiratory Sensitization Not determined.

Handle in a well-ventilated

area or a chemical fume hood

to minimize inhalation of any

dust or aerosols.

Germ Cell Mutagenicity Not determined.

Carcinogenicity Not determined.

Reproductive Toxicity Not determined.

Specific Target Organ Toxicity Not determined.

Environmental Hazards
May be harmful to aquatic life.

[4]

Prevent release to the

environment. Dispose of waste

according to institutional and

local regulations.

Experimental Protocols
Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and nitrile gloves.
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Transport the unopened container to the designated laboratory area.

Log the compound into the laboratory's chemical inventory system.

All handling of the neat compound should be performed in a chemical fume hood to prevent

inhalation.

Before opening the container, allow it to equilibrate to room temperature to avoid moisture

condensation.

Carefully weigh the required amount of 7-O-Geranylscopoletin using a calibrated analytical

balance. Use a spatula for solids or a micropipette for liquids.

Add the desired solvent (e.g., DMSO, ethanol) to the vial containing the compound.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

Short-term Storage (days to weeks): Store stock solutions at 2-8°C.

Long-term Storage (months to years): For optimal stability, store both the neat compound

and stock solutions at -20°C or -80°C. Protect from light.

Keep the container tightly sealed to prevent solvent evaporation and contamination.

Small Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads).

Collect the contaminated material into a sealed, labeled container for chemical waste.

Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal:

Dispose of unused 7-O-Geranylscopoletin and any contaminated materials (e.g., pipette

tips, vials) as hazardous chemical waste.

Follow all institutional, local, and national regulations for hazardous waste disposal. Do not

dispose of it down the drain.

Workflow for Safe Handling and Storage
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Receiving and Inspection

Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Don PPE

Handling in Ventilated Area
(Chemical Fume Hood)

Proceed to Handling

Stock Solution Preparation

Prepare Solutions

Spill Management

If Spill Occurs

Short-term Storage
(2-8°C, Protected from Light)

Store for < 1 month

Long-term Storage
(-20°C or -80°C, Protected from Light)

Store for > 1 month

Experimentation

Use in Experiments

Waste Disposal
(Hazardous Chemical Waste)

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 7-O-Geranylscopoletin.

First Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor.[4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. All laboratory personnel should be trained in general chemical safety and handling

procedures. It is the responsibility of the user to ensure that all procedures are conducted in

accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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